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Sulfameter & Other Sulfonamides Overview

Drug Name

Primary Indications

Mechanism of Action

Key Characteristics /
Notes

Sulfameter [1] [2]

Sulfamethoxazole

[3] [4]

Sulfamethizole [3]

Sulfadiazine (SDZ)
[4]

Leprosy; Urinary &
Respiratory Tract
Infections [1]

Urinary Tract Infections;
Often used in
combination (e.g., with
trimethoprim)

Urinary Tract Infections

Veterinary infections;
Burn wounds;
Toxoplasmosis (with
pyrimethamine)

Inhibits bacterial
dihydropteroate
synthase, blocking
folate synthesis [1]

Presumed same as
above (inhibition of
folate synthesis)

Presumed same as
above (inhibition of
folate synthesis)

Presumed same as
above (inhibition of
folate synthesis)

Long-acting sulfonamide;
also used in veterinary
medicine [1] [2]

Medium-term
sulfonamide; high cure
rate (92.5%) in UTlIs [3]

Short-acting sulfonamide;
high cure rate (91.5%) in
UTIs [3]

Commonly used in
veterinary medicine; used
with anti-malarial drug for
toxoplasmosis [4]

© 2026 Smolecule. All rights reserved.

1/4

Tech Support


https://www.smolecule.com/products/s544117?utm_src=pdf-body
https://www.smolecule.com/products/s544117?utm_src=pdf-interest
https://www.smolecule.com/products/s544117?utm_src=pdf-body
https://go.drugbank.com/drugs/DB06821
https://www.nbinno.com/active-pharmaceutical-ingredients-apis/sulfameter-antibacterial-agent-for-pharmaceutical-applications
https://go.drugbank.com/drugs/DB06821
https://go.drugbank.com/drugs/DB06821
https://go.drugbank.com/drugs/DB06821
https://www.nbinno.com/active-pharmaceutical-ingredients-apis/sulfameter-antibacterial-agent-for-pharmaceutical-applications
https://pubmed.ncbi.nlm.nih.gov/392739/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8046889/
https://pubmed.ncbi.nlm.nih.gov/392739/
https://pubmed.ncbi.nlm.nih.gov/392739/
https://pubmed.ncbi.nlm.nih.gov/392739/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8046889/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8046889/
https://www.smolecule.com/products/s544117?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Drug Name

Sulfamethazine
(SMZ) [4] (livestock)

Primary Indications

Veterinary infections

Mechanism of Action

Presumed same as
above (inhibition of

folate synthesis)

Key Characteristics /
Notes

Used in livestock for
infections and as a growth
promoter [4]

Mechanism of Action & Experimental Insights

The core antibacterial mechanism shared by sulfonamides like Sulfameter is the competitive inhibition of

the dihydropteroate synthase (DHPS) enzyme. This enzyme is crucial for bacterial synthesis of folic acid,

an essential vitamin for nucleic acid and protein production [1] [4]. Since this pathway is absent in humans,

it provides a selective target for antibacterial action.

Recent research suggests additional, complex mechanisms beyond DHPS inhibition. One study investigated

the toxic mechanism of a sulfonamide (sulfachloropyridazine) on Aliivibrio fischeri from a quorum sensing

perspective [5]. Quorum sensing is a bacterial cell-cell communication system that regulates population

behavior. The study proposed that sulfonamides may interfere with three signaling pathways, affecting

bacterial luminescence, growth, and the homeostasis of regulatory proteins [5]. The following diagram

illustrates these proposed pathways.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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